Cas no 1286263-62-4 (2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid)

• Product Name: 2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid
• CAS No: 1286263-62-4
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 4788199
• Update Time: 2025-05-20

2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid
• 2-(4-((tert-Butoxycarbonyl)amino)piperidine-1-carbonyl)benzoic acid
• 2-({4-[(tert-butoxycarbonyl)amino]piperidin-1-yl}carbonyl)benzoic acid
• 2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid

• Inchi： 1S/C18H24N2O5/c1-18(2,3)25-17(24)19-12-8-10-20(11-9-12)15(21)13-6-4-5-7-14(13)16(22)23/h4-7,12H,8-11H2,1-3H3,(H,19,24)(H,22,23)
• InChI Key： FIJHZFZNBVUPNB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C(C2C=CC=CC=2C(=O)O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on 2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid

Recent Advances in the Application of 2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid (CAS: 1286263-62-4) in Chemical Biology and Pharmaceutical Research

The compound 2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid (CAS: 1286263-62-4) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This piperidine-based benzoic acid derivative has shown significant potential in drug discovery programs, particularly in the development of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent studies have highlighted its utility as a versatile building block for the construction of more complex pharmacophores.

Structural analyses reveal that the tert-butoxycarbonyl (Boc) protected amino group at the 4-position of the piperidine ring provides both steric protection and synthetic flexibility, while the benzoic acid moiety offers multiple sites for further functionalization. This dual functionality makes the compound particularly valuable for combinatorial chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a scaffold for developing novel kinase inhibitors with improved selectivity profiles.

In synthetic applications, researchers have developed optimized protocols for the preparation of 1286263-62-4 with yields exceeding 85% through a modified Schotten-Baumann reaction between 4-(Boc-amino)piperidine and phthalic anhydride derivatives. The compound's stability under various reaction conditions has been thoroughly characterized, with particular attention to its resistance to racemization - a critical factor for chiral drug development.

Recent pharmacological investigations have focused on derivatives of 2-[4-(Tert-Butoxycarbonylamino)piperidine-1-carbonyl]benzoic acid as potential therapeutics for neurological disorders. In vitro studies show promising activity against sigma-1 and sigma-2 receptors, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the piperidine-benzoic acid core structure facilitates favorable interactions with multiple CNS targets.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also gained attention. Its ability to serve as a linker between E3 ligase ligands and target protein binders has been demonstrated in several recent publications. The Boc-protected amino group provides a convenient handle for subsequent conjugation, while maintaining the necessary rigidity and length for effective protein degradation.

From a safety perspective, preliminary toxicological studies indicate that 1286263-62-4 exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with good metabolic stability in human liver microsome assays. These characteristics, combined with its synthetic accessibility, position this compound as an important tool in modern drug discovery pipelines.

Looking forward, researchers anticipate expanded applications of this scaffold in fragment-based drug discovery and as a core structure for developing targeted protein degraders. Ongoing structure-activity relationship studies aim to further optimize its physicochemical properties while maintaining its versatile functionality.